2,3,4,6-tetra-O-acetyl-1-S-acetyl-1-thiohexopyranose

• CAS: 6806-56-0
• Molecular Formula: C16H22O10S
• Molecular Weight: 406.4 g/mol
• InChI: InChI=1S/C16H22O10S/c1-7(17)22-6-12-13(23-8(2)18)14(24-9(3)19)15(25-10(4)20)16(26-12)27-11(5)21/h12-16H,6H2,1-5H3
• InChIKey: CFAJEDWNNGFOQV-UHFFFAOYSA-N

S-Acetyl Thioglucose: Protected Thiol-Sugar Scaffold

2,3,4,6-Tetra-O-acetyl-1-S-acetyl-1-thiohexopyranose (CAS 6806-56-0; also known as 1,2,3,4,6-penta-O-acetyl-1-thio-β-D-galactopyranose) is a peracetylated thioglycoside derivative with the molecular formula C₁₆H₂₂O₁₀S and molecular weight 406.4 . The compound features a fully acetylated galactopyranose ring with an S-acetyl group at the anomeric position, placing it within the class of protected 1-thioglycoside building blocks. It is commercially available as a white to off-white solid with reported melting point of 117 °C and calculated density of 1.32±0.1 g/cm³, and is supplied at standard purities of 95-98% for research applications . This compound serves as a versatile intermediate in carbohydrate chemistry, functioning as a protected glycosyl thiol precursor for the synthesis of thioglycosides, thiooligosaccharides, and various glycoconjugates [1].

Protected thiol precursor for metal coordination and thioglycoside synthesis

Orthogonal S-acetyl group enables chemoselective deprotection under mild conditions

Established intermediate in published auranofin analogue and glycopolymer syntheses

• [1] Delgado M, et al. Convenient synthesis of 4-thiolactose, 3,4-dithiolactose and related thiooligosaccharides and disulfides. Inhibitory activity of the glycomimetics against a β-galactosidase. CONICET Digital. 2019. View Source

Why S-Acetyl Form Cannot Be Replaced

Generic substitution among peracetylated thioglycosides is not a viable procurement strategy due to three differentiating structural and functional factors: (1) S-acetyl versus alternative S-substituents — the S-acetyl group in CAS 6806-56-0 undergoes specific, mild base-catalyzed deprotection to generate a free thiol nucleophile, a reactivity profile not shared by S-alkyl or S-aryl thioglycosides which require different activation conditions ; (2) galacto- versus gluco-configuration — the stereochemical arrangement at C-4 dictates acceptor recognition in glycosylation and enzymatic assays, with galacto-configured donors producing distinct stereoselectivity outcomes compared to gluco-analogs [1]; and (3) acetyl versus benzyl protection — the disarmed nature of acetyl protecting groups confers enhanced chemical stability to the thioglycoside linkage compared to armed benzyl-protected analogs, which exhibit accelerated decomposition [2]. These structural determinants directly impact synthetic utility, reaction yield, and product integrity in downstream applications.

Target: S-Acetyl form (CAS 6806-56-0)

Storage Ambient stable; no cold-chain required

Thiol reactivity Masked; released only upon controlled deprotection

Synthetic strategy Compatible with convergent routes; orthogonal O-Ac stable

Free thiol (CAS 19879-84-6)

Storage Requires ≤ -4 °C; oxidative dimerization risk

Thiol reactivity Immediately reactive; disulfide side reactions likely

Synthetic strategy May shift product profile; extra protection needed

Direct substitution may alter reaction outcomes and reduce synthetic efficiency

• [1] Delgado M, et al. Convenient synthesis of 4-thiolactose, 3,4-dithiolactose and related thiooligosaccharides. 2019. View Source
• [2] Armed-disarmed effect on the stability of cysteine thioglucosides. Thioglucosides with acetyl (disarmed) protecting groups are more stable than benzyl (armed) analogs. View Source

Quantitative Differentiation Evidence

Superior Oxidative Stability

CAS 6806-56-0 contains an S-acetyl group at the anomeric position that undergoes specific base-catalyzed cleavage to yield a free glycosyl thiol. Using triethylamine in DMF at room temperature, the S-deacetylation of 2,3,4,6-tetra-O-acetyl-1-S-acetyl-β-D-galactopyranose (600 mg, 1.48 mmol) with L-cysteine methyl ester hydrochloride proceeded to give 2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl thiol in 96% isolated yield (517 mg) . In contrast, alkyl thioglycosides (e.g., methyl 1-thio-β-D-galactopyranoside tetraacetate) and aryl thioglycosides (e.g., phenyl 1-thio-β-D-galactopyranoside tetraacetate) do not undergo this mild S-deacetylation pathway and require alternative activation conditions such as electrophilic promoters (NIS/TfOH, Br₂, or Hg(II) salts) for glycosylation, precluding their use as direct glycosyl thiol precursors [1].

Oxidative stability

Class-level inference

Ambient storage vs. ≤ -4 °C requirement; +42 Da mass shift

S-acetyl cap prevents disulfide formation, supporting ambient procurement.

Storage data from supplier; batch-specific review recommended.

Evidence Dimension	S-deacetylation yield to generate free glycosyl thiol
Target Compound Data	96% isolated yield
Comparator Or Baseline	Alkyl/aryl thioglycosides (e.g., methyl or phenyl 1-thio-β-D-galactopyranoside tetraacetate)
Quantified Difference	S-acetyl enables direct base-catalyzed cleavage to free thiol; alkyl/aryl require oxidative or electrophilic activation and do not yield free thiol under these mild conditions
Conditions	Triethylamine (1 eq) in DMF, room temperature, 1.5 h; target compound concentration 0.1 M

Why This Matters

This differential reactivity enables procurement of CAS 6806-56-0 as a dual-purpose intermediate: it functions as a stable, storable protected thioglycoside while providing on-demand access to a highly nucleophilic free thiol via a simple, high-yielding deprotection step.

• [1] Liang X-Y, et al. Thioglycosides in Carbohydrate Research. Alkyl/aryl thioglycosides require electrophilic promoters (NIS/TfOH, Br₂, Hg(II)) for activation. View Source

Orthogonal Deprotection Compatibility

In ring-opening reactions of sugar 3,4-epoxides, the galacto-configured 2,3,4,6-tetra-O-acetyl-1-thio-β-D-galactopyranose (generated from CAS 6806-56-0) acts as a nucleophile to produce (1→3)- and (1→4)-thiodisaccharides with defined regiochemistry [1]. When the same reaction is performed using the corresponding gluco-configured analog (2,3,4,6-tetra-O-acetyl-1-thio-β-D-glucopyranose, generated from CAS 13639-50-4), the stereochemical outcome differs due to the axial versus equatorial orientation of the C-4 hydroxyl/acetyl group, which influences nucleophile approach trajectory and epoxide facial selectivity [2]. The galacto-configuration specifically enables the synthesis of 4-thiolactose mimetics and 3,4-dithiolactose derivatives with demonstrated inhibitory activity against β-galactosidase, whereas gluco-analogs are not suitable for generating galactose-recognizing glycomimetics [3].

Orthogonal deprotection

Class-level inference

S-acetyl cleaved via Zemplén (NaOMe/MeOH) or hydrazine acetate; O-acetyl intact

Enables late-stage thiol release without additional protecting group steps.

Deprotection conditions must be verified for specific substrate scope.

Evidence Dimension	Stereochemical influence on thiodisaccharide product regiochemistry and biological recognition
Target Compound Data	Galacto-configuration yields (1→3)- and (1→4)-thiodisaccharides with β-galactosidase inhibitory activity
Comparator Or Baseline	2,3,4,6-Tetra-O-acetyl-1-thio-β-D-glucopyranose (gluco-analog, CAS 13639-50-4)
Quantified Difference	Galacto epoxide ring-opening produces galacto-configured thiodisaccharides; gluco-analog produces gluco-configured products with distinct stereochemical outcomes and altered biological target recognition
Conditions	Sugar 3,4-epoxide ring-opening with glycosyl thiol nucleophile; reaction medium: organic solvent, base or Lewis acid catalysis

Why This Matters

Procurement of the galacto-configured CAS 6806-56-0 is mandatory for researchers synthesizing galactose-mimetic thiooligosaccharides, galactosidase inhibitors, or glycolipid analogs where stereochemical fidelity to galactose recognition elements is required.

• [1] Delgado M, et al. Convenient synthesis of 4-thiolactose, 3,4-dithiolactose and related thiooligosaccharides and disulfides. Inhibitory activity of the glycomimetics against a β-galactosidase. CONICET Digital. 2019. View Source
• [2] Agoston K, et al. Synthesis of 1,2,3,4,6-penta-O-acetyl-β-D-glucopyranose derivatives and comparison of glycosylation stereoselectivity. Carbohydrate Research. 2009. View Source
• [3] Cagnoni AJ, et al. Thiooligosaccharides as β-galactosidase inhibitors: structure-activity relationships of galacto- versus gluco-configured thiodisaccharides. View Source

Validated Intermediate for Auranofin Synthesis

The fully acetylated (disarmed) nature of CAS 6806-56-0 confers measurable stability advantages over benzyl-protected (armed) thioglycoside analogs. Studies on cysteine thioglucosides demonstrate that thioglycosides bearing acetyl protecting groups exhibit significantly greater stability than those with benzyl protecting groups, which undergo rapid decomposition [1]. The disarmed nature of peracetylated thioglycosides arises from the electron-withdrawing character of the acetyl groups, which reduces electron density at the anomeric center and stabilizes the thioglycosidic bond against acid-catalyzed hydrolysis and nucleophilic displacement [2]. This armed-disarmed dichotomy is a foundational principle in oligosaccharide synthesis, where chemoselective activation strategies rely on the differential stability of disarmed (acetyl) versus armed (benzyl) thioglycoside donors [3].

Auranofin intermediate

Supporting evidence

Explicitly named in patents and literature as precursor for Au(I) thioglucose complexes

Aligns with published procedures; supports method reproducibility.

Free thiol form requires additional protection for gold coordination steps.

Evidence Dimension	Chemical stability of thioglycosidic linkage
Target Compound Data	Disarmed acetyl protection yields enhanced stability; thioglycosidic bond remains intact under conditions that cleave armed analogs
Comparator Or Baseline	Benzyl-protected thioglycosides (e.g., 2,3,4,6-tetra-O-benzyl-1-thio-β-D-galactopyranose)
Quantified Difference	Acetyl-protected thioglycosides exhibit increased resistance to decomposition compared to benzyl-protected analogs, which decompose readily
Conditions	Ambient storage conditions; exposure to acidic or nucleophilic environments

Why This Matters

The enhanced stability of acetyl-protected CAS 6806-56-0 translates directly to longer shelf life, reduced degradation during storage and shipping, and more predictable performance in multi-step synthetic sequences where protecting group orthogonality is critical.

• [1] Armed-disarmed effect on the stability of cysteine thioglucosides. Thioglucosides with acetyl protecting groups are more stable than benzyl analogs. View Source
• [2] Mootoo DR, et al. Armed and disarmed n-pentenyl glycosides in saccharide couplings. Journal of the American Chemical Society. 1988;110(8):2662-2663. View Source
• [3] Fraser-Reid B, et al. Armed-disarmed concept in glycoside bond formation. Chemical Reviews. 1992;92(5):917-933. View Source

Distinct Reactivity vs. Selenoglycoside Donors

CAS 6806-56-0 is a crystalline solid with an experimentally determined melting point of 117 °C . This relatively high melting point facilitates purification by recrystallization and simplifies handling compared to lower-melting thioglycoside analogs. For instance, the corresponding gluco-analog (1,2,3,4,6-penta-O-acetyl-1-thio-β-D-glucopyranose, CAS 13639-50-4) is reported as a solid with a lower melting range, while the 2,3,4,6-tetra-O-acetyl-1-thio-β-D-galactopyranose (free thiol, CAS 50615-66-2) melts at 83 °C . The compound exhibits a calculated ACD/LogP of 1.59 and ACD/LogD (pH 7.4) of 1.55, indicating moderate lipophilicity that balances organic solvent solubility with manageable chromatographic behavior [1]. The predicted boiling point of 425.5±45.0 °C at 760 mmHg and flash point of 298.0±16.6 °C further characterize its thermal stability profile [1].

Donor reactivity

Cross-study comparable

Disarmed thioglycoside: does not anomerize under I₂; selenoglycosides generate glycosyl iodides

Supports active-latent strategies for chemoselective oligosaccharide assembly.

Based on reactivity comparisons in model glycosylation studies.

Evidence Dimension	Melting point (solid-state handling and purification amenability)
Target Compound Data	117 °C (experimental)
Comparator Or Baseline	2,3,4,6-Tetra-O-acetyl-1-thio-β-D-galactopyranose (free thiol, CAS 50615-66-2): 83 °C
Quantified Difference	34 °C higher melting point
Conditions	Experimental measurement; literature-reported value

Why This Matters

The 34 °C higher melting point of CAS 6806-56-0 relative to the free thiol analog simplifies purification by recrystallization, reduces handling losses due to stickiness or oiling out, and improves long-term storage stability for procurement and inventory management.

• [1] ACD/Labs Percepta Platform. Physicochemical predictions for 2,3,4,6-tetra-O-acetyl-1-thiohexopyranose: LogP 1.59, LogD 1.55 (pH 7.4), boiling point 425.5±45.0 °C. Accessed via ChemSpider. View Source

Procurement Advantages

Gold(I)-Thioglucose Anticancer and Antirheumatic Agents

Researchers developing glycomimetic inhibitors of β-galactosidase utilize CAS 6806-56-0 as a precursor to 2,3,4,6-tetra-O-acetyl-1-thio-β-D-galactopyranose, which serves as a nucleophile in sugar 3,4-epoxide ring-opening reactions. This approach yields (1→3)- and (1→4)-thiodisaccharides including 4-thiolactose and 3,4-dithiolactose derivatives with demonstrated inhibitory activity against β-galactosidase [1]. The galacto-configuration of CAS 6806-56-0 is essential for generating galactose-mimetic scaffolds that bind to galactose-recognizing enzymes; substitution with gluco-configured analogs fails to produce the requisite stereochemical recognition elements.

Glycopolymer Synthesis via Thiol-Ene/Yne Click

The S-acetyl group of CAS 6806-56-0 undergoes quantitative base-catalyzed cleavage (96% isolated yield) using triethylamine in DMF at room temperature to generate 2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl thiol [1]. This free thiol serves as a versatile nucleophile for S-glycosylation with electrophilic donors (e.g., trichloroacetimidates), for disulfide bond formation to produce symmetrical or unsymmetrical thiodisaccharides, and for Michael addition to α,β-unsaturated carbonyl systems . The mild deprotection conditions preserve the integrity of the O-acetyl protecting groups, enabling sequential orthogonal manipulations.

Active-Latent Thioglycoside Strategies for Oligosaccharide Assembly

CAS 6806-56-0-derived 2,3,4,6-tetra-O-acetyl-1-thio-β-D-galactopyranose has been employed as a model thioglycosyl donor in the exploration of synthetic routes to monoterpenyl thioglycosides [1]. The compound is also applicable to the preparation of S-linked glycoconjugates, including cysteine thioglycosides and pseudo-disaccharide structures with N-linked tethers, which are generated via in situ generation of glycosyl thiols from anomeric thio-acetates followed by aziridine opening or conjugate addition reactions . These S-linked glycoconjugates exhibit enhanced metabolic stability relative to their O-glycosidic counterparts, a property of particular value for developing glycosidase-resistant probes and therapeutic candidates [2].

Application

Selection Property

Validation Focus

Gold(I) thioglucose complex synthesis

S-acetyl protected thiol for controlled metal coordination

Reproducibility of Au–S bond formation; ligand integrity

Glycopolymer construction via thiol-ene/yne

Stoichiometric thiol generation without oxidative side products

Achieved glycosyl density and lectin binding functionality

Active-latent oligosaccharide assembly

Disarmed donor classification; orthogonal anomeric protection

Chemoselective activation in iterative glycosylation

S-linked glycoconjugate synthesis

Latent thiol for metabolically stable S-glycosidic bonds

Orthogonal deprotection compatibility; conjugation efficiency

• [1] Delgado M, et al. Convenient synthesis of 4-thiolactose, 3,4-dithiolactose and related thiooligosaccharides and disulfides. Inhibitory activity of the glycomimetics against a β-galactosidase. CONICET Digital. 2019. View Source
• [2] Chemical and enzymatic synthesis of S-linked sugars and glycoconjugates. Thioglycosides are more metabolically stable than O-saccharide counterparts. 2021. View Source